Cas no 1806355-57-6 (Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate
• CAS No: 1806355-57-6
• MF: C₁₁H₈F₃NO₂S₂
• MW: 307.311930656433
• CID: 4956165
• Update Time: 2025-09-23

Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO2S2/c1-2-17-10(16)8-6(5-15)3-4-7(18)9(8)19-11(12,13)14/h3-4,18H,2H2,1H3
• InChI Key： HYFRPMCXVLQFHS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C#N)C=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate

Research Brief on Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate (CAS: 1806355-57-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate (CAS: 1806355-57-6) is a novel sulfur-containing benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research. This compound features a unique trifluoromethylthio (-SCF3) group, which is known for its high lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. The presence of both cyano and mercapto functional groups further enhances its reactivity, enabling diverse chemical modifications for biological applications.

Recent studies have explored the synthetic utility of Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate as a key intermediate in the development of enzyme inhibitors, particularly targeting cysteine proteases and kinases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for covalent inhibitors, leveraging the reactive mercapto group for selective binding to catalytic cysteine residues. The trifluoromethylthio moiety was shown to improve cell permeability and target engagement in vitro, addressing a common challenge in inhibitor design.

In the context of antimicrobial research, derivatives of this compound have exhibited promising activity against drug-resistant bacterial strains. A structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters revealed that modifications at the ethyl ester position could modulate antibacterial potency, with certain analogs showing >8-fold improvement in MIC values against MRSA compared to standard therapies. The electron-withdrawing nature of the trifluoromethylthio group was hypothesized to enhance membrane penetration in Gram-positive pathogens.

The compound's potential in oncology has also been investigated, particularly in relation to redox modulation. Research from 2024 indicates that Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate can serve as a pro-drug for glutathione-depleting agents, with the mercapto group participating in thiol-disulfide exchange reactions within tumor microenvironments. This mechanism was shown to synergize with standard chemotherapeutics in pancreatic cancer models, reducing IC50 values by 40-60% in combination treatments.

From a chemical biology perspective, the compound has been utilized as a versatile building block for bioconjugation strategies. Its orthogonal reactivity profile allows for sequential modification of the cyano, mercapto, and ester functionalities, enabling the construction of complex molecular probes. Recent work in Chemical Communications has demonstrated its application in creating activity-based protein profiling (ABPP) reagents, where the trifluoromethylthio group served as a mass spectrometry tag for improved detection sensitivity.

Ongoing research is exploring the metabolic fate of Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate, with preliminary ADME studies indicating favorable pharmacokinetic properties. The compound demonstrates moderate plasma protein binding (∼75%) and shows stability against common hepatic esterases, suggesting potential for further development as a pharmaceutical ingredient. Current challenges include optimizing the balance between reactivity and stability, particularly for in vivo applications where the mercapto group may undergo rapid oxidation.

In conclusion, Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)benzoate represents a multifaceted chemical tool with demonstrated applications across multiple therapeutic areas. Its unique combination of functional groups offers distinct advantages for both medicinal chemistry and chemical biology, though further studies are needed to fully exploit its potential. The compound's versatility as a synthetic intermediate continues to inspire novel research directions in targeted drug design and mechanistic studies of biological systems.